Cas no 86701-10-2 (C-6 NBD Ceramide)

C-6 NBD Ceramide is a fluorescent lipid analog widely used in cell biology research to study sphingolipid metabolism, membrane trafficking, and intracellular transport. Its key advantages include bright green fluorescence (ex/em ~465/535 nm), enabling high-sensitivity detection in live or fixed cells. The short C-6 acyl chain enhances water solubility while maintaining membrane-binding properties. This probe is particularly valuable for visualizing Golgi dynamics, lipid sorting, and vesicular transport pathways due to its preferential accumulation in the Golgi apparatus. Its compatibility with standard fluorescence microscopy and flow cytometry makes it a versatile tool for real-time tracking of ceramide-related processes in cellular models.
C-6 NBD Ceramide structure
C-6 NBD Ceramide structure
Product Name:C-6 NBD Ceramide
CAS No:86701-10-2
MF:C30H49N5O6
MW:575.739968061447
CID:722645
PubChem ID:6379314
Update Time:2025-06-09

C-6 NBD Ceramide Chemical and Physical Properties

Names and Identifiers

    • Hexanamide,N-[2-hydroxy-1-(hydroxymethyl)-3-heptadecen-1-yl]-6-[(7-nitro-2,1,3-benzoxadiazol-4-yl)amino]-
    • 6-{[N-(7-Nitrobenz-2-oxa-1,3-diazol-4-yl)amino]cap royl}sphingosine
    • C6-NBD-CERAMIDE
    • Hexanamide,N-[2-hydroxy-1-(hydroxymethyl)-3-heptadecen-1-yl]-6-[(7-nitro-2,1,3-benzoxadiazol-4...
    • N-(NBD-AMINOHEXANOYL) SPHINGOSINE
    • NBD C6-Ceramide
    • NBD C6-Ceramide&nbsp
    • NBD C6-Ceramidenbsp
    • NBD HEXANOIC CERAMIDE
    • N-C6-NBD-D-ERYTHRO-SPHINGOSINE
    • N-C6-NBD-L-THREO-SPHINGOSINE
    • N-HEXANOYL-NBD-D-ERYTHRO-SPHINGOSINE
    • N-HEXANOYL-NBD-L-THREO-SPHINGOSINE
    • Hexanamide, N-(2-hydroxy-1-(hydroxymethyl)-3-heptadecenyl)-6-((7-nitro-4-benzofurazanyl)amino)-
    • 86701-10-2
    • C-6 NBD Ceramide
    • (E)-N-(1,3-Dihydroxyoctadec-4-en-2-yl)-6-((7-nitrobenzo[c][1,2,5]oxadiazol-4-yl)amino)hexanamide
    • N-[(E)-1,3-dihydroxyoctadec-4-en-2-yl]-6-[(4-nitro-2,1,3-benzoxadiazol-7-yl)amino]hexanamide
    • N-[(Z)-1,3-Dihydroxyoctadec-4-en-2-yl]-6-[(4-nitro-2,1,3-benzoxadiazol-7-yl)amino]hexanamide
    • 6-N-(7-nitrobenz-2-oxa-1,3-diazol-4-yl)aminocaproylsphingosine
    • Inchi: 1S/C30H49N5O6/c1-2-3-4-5-6-7-8-9-10-11-12-13-15-18-27(37)25(23-36)32-28(38)19-16-14-17-22-31-24-20-21-26(35(39)40)30-29(24)33-41-34-30/h15,18,20-21,25,27,31,36-37H,2-14,16-17,19,22-23H2,1H3,(H,32,38)/b18-15+
    • InChI Key: HZIRBXILQRLFIK-OBGWFSINSA-N
    • SMILES: OC(/C=C/CCCCCCCCCCCCC)C(CO)NC(CCCCCNC1=CC=C(C2C1=NON=2)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 575.36800
  • Monoisotopic Mass: 575.368
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 41
  • Rotatable Bond Count: 23
  • Complexity: 737
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 166A^2
  • XLogP3: 7.3

Experimental Properties

  • Density: 1.153
  • Melting Point: >200℃
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.562
  • Solubility: Soluble in chloroform, methanol, dimethyl sulfoxide
  • PSA: 166.33000
  • LogP: 7.18570
  • λmax: 466 nm

C-6 NBD Ceramide Security Information

  • WGK Germany:3
  • Storage Condition:−20°C

C-6 NBD Ceramide Pricemore >>

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